3-chloro-N-[(E)-[(4,6-dimethylpyrimidin-2-yl)amino]{[2-(1H-imidazol-4-yl)ethyl]amino}methylidene]benzamide

• Molecular Formula: C19H20ClN7O
• Molecular Weight: 397.9 g/mol
• IUPAC Name: 3-chloro-N-[N-(4,6-dimethylpyrimidin-2-yl)-N'-[2-(1H-imidazol-5-yl)ethyl]carbamimidoyl]benzamide
• InChI: InChI=1S/C19H20ClN7O/c1-12-8-13(2)25-19(24-12)27-18(22-7-6-16-10-21-11-23-16)26-17(28)14-4-3-5-15(20)9-14/h3-5,8-11H,6-7H2,1-2H3,(H,21,23)(H2,22,24,25,26,27,28)
• InChI Key: RYDDSRVSJUCIEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=NCCC2=CN=CN2)NC(=O)C3=CC(=CC=C3)Cl)C

Description

This compound is a benzamide derivative featuring a 3-chlorophenyl group, a 4,6-dimethylpyrimidin-2-ylamino moiety, and a 2-(1H-imidazol-4-yl)ethylamino substituent arranged in an E-configuration.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Chemical Reactions Analysis

Reactivity Profile:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound’s effects likely involve interactions with specific molecular targets and pathways.
• Detailed studies are needed to elucidate its mechanism fully.

Comparison with Similar Compounds

Structural and Functional Insights

• Imidazole vs. Indole/Chlorophenyl Groups : The target compound’s imidazole moiety (pKa ~6.8) can participate in pH-dependent hydrogen bonding, unlike the 5-methoxyindole in –6 (π-π stacking) or the chlorophenyl in (steric bulk) .
• Chlorine Position : The 3-Cl substitution on the benzamide (target) vs. 2-Cl in alters electronic effects. 3-Cl may direct electrophilic substitution differently, while 2-Cl could introduce steric hindrance .
• Methoxy and Methylamino Modifications: –6 highlight how methoxy groups (electron-donating) and methylamino substituents influence solubility and binding kinetics, contrasting with the target’s imidazole-driven polarity .